2,4-Difluorobenzoic acid
2,4-Difluorobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
1583-58-0
VCID:
VC0074628
InChI:
InChI=1S/C7H4F2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
SMILES:
C1=CC(=C(C=C1F)F)C(=O)O
Molecular Formula:
C7H4F2O2
Molecular Weight:
158.1 g/mol
2,4-Difluorobenzoic acid
CAS No.: 1583-58-0
Main Products
VCID: VC0074628
Molecular Formula: C7H4F2O2
Molecular Weight: 158.1 g/mol
| CAS No. | 1583-58-0 |
|---|---|
| Product Name | 2,4-Difluorobenzoic acid |
| Molecular Formula | C7H4F2O2 |
| Molecular Weight | 158.1 g/mol |
| IUPAC Name | 2,4-difluorobenzoic acid |
| Standard InChI | InChI=1S/C7H4F2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11) |
| Standard InChIKey | NJYBIFYEWYWYAN-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1F)F)C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1F)F)C(=O)O |
| Melting Point | 189.0 °C |
| PubChem Compound | 74102 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume